5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H20BrNO3S
• Molecular Weight: 470.4 g/mol
• IUPAC Name: 5-bromo-1-[(2,4-dimethylphenyl)methyl]-3-hydroxy-3-(2-oxo-2-thiophen-2-ylethyl)indol-2-one
• InChI: InChI=1S/C23H20BrNO3S/c1-14-5-6-16(15(2)10-14)13-25-19-8-7-17(24)11-18(19)23(28,22(25)27)12-20(26)21-4-3-9-29-21/h3-11,28H,12-13H2,1-2H3
• InChI Key: BJMAHKWYATVCKG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CC=CS4)O)C

Description

5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been developed for various scientific research applications. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively. In

Mechanism of Action

The mechanism of action of 5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been proposed that the compound may act by inhibiting the PI3K/Akt/mTOR signaling pathway, which is known to be involved in cell proliferation and survival. Additionally, it has been suggested that the compound may induce apoptosis by activating the caspase cascade.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one has a number of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. Additionally, it has been demonstrated to have anti-inflammatory effects and to inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as a cancer therapy candidate. Its anti-proliferative and pro-apoptotic effects make it a promising compound for further research in this area. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with.

Future Directions

There are several future directions for research on 5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its mechanism of action and identify potential targets for cancer therapy. Another direction is to explore its potential as an anti-inflammatory agent and to investigate its effects on other diseases. Additionally, further research is needed to optimize the synthesis method and improve the compound's solubility for use in lab experiments.

Synthesis Methods

The synthesis of 5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one has been reported in the literature using different methods. One of the methods involves the reaction of 2,4-dimethylbenzaldehyde with thiophene-2-carboxylic acid in the presence of a base to form the corresponding acid. This acid is then reacted with 5-bromo-3-hydroxy-1-(2,4-dimethylbenzyl)-1H-indole-2-one in the presence of a coupling agent to obtain the desired compound.

Scientific Research Applications

5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one has been used in various scientific research applications. One of the primary applications of this compound is in the field of cancer research. It has been shown to have anti-proliferative effects on cancer cells in vitro and in vivo. Additionally, it has been demonstrated to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.